cis-3-Hexenyl formate

• IUPAC Name: [(Z)-hex-3-enyl] formate
• InChI: InChI=1S/C7H12O2/c1-2-3-4-5-6-9-7-8/h3-4,7H,2,5-6H2,1H3/b4-3-
• InChI Key: XJHQVZQZUGLZLS-ARJAWSKDSA-N
• Canonical SMILES: CCC=CCCOC=O
• Isomeric SMILES: CC/C=C\CCOC=O
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID1047572
• Molecular Weight: 128.17 g/mol
• Physical Description: Liquid, colourless to pale yellow liquid with a green, vegetable odour
• Boiling Point: 72.00 °C. @ 40.00 mm Hg
• Solubility: slightly, soluble in alcohol, propylene glycol, most fixed oils; practically insoluble in water
• Density: 0.898-0.918
• CAS RN: 33467-73-1

Description

cis-3-Hexenyl formate is a compound that is part of the green leaf volatiles (GLVs) and is associated with the characteristic smell of freshly cut grass. It is emitted by plants as part of their wound defense mechanisms and has been identified as a significant contributor to the aroma of green tea . The compound is also involved in atmospheric chemistry, as it reacts with various atmospheric oxidants, contributing to urban photochemical pollution .

Synthesis Analysis

The synthesis of this compound itself is not directly described in the provided papers. However, related compounds and their synthesis methods can offer insights into potential synthetic routes. For example, the synthesis of various cis-isomers, including those related to this compound, can be achieved through reactions involving 3-methyl-2-buten-1-ol and triethyl orthoacetate, followed by the addition of carbon tetrahalides and subsequent reactions . Additionally, a one-pot diastereoselective synthesis method has been developed for cis-3-hexene-1,6-diols, which could potentially be adapted for the synthesis of this compound .

Molecular Structure Analysis

The molecular structure of this compound is not directly analyzed in the provided papers. However, studies on similar molecules, such as cis-3-hexene and trans-3-hexene, have been conducted using electron diffraction and molecular mechanical calculations to determine their gas-phase structures . These studies can provide a basis for understanding the molecular structure of this compound.

Chemical Reactions Analysis

This compound undergoes gas-phase reactions with hydroxyl radicals and chlorine atoms, which have been kinetically studied. The reaction with chlorine atoms is particularly fast, suggesting a high reactivity of the compound in the atmosphere . Additionally, the reactions of cis-3-hexenyl esters with ozone have been measured, indicating that the reactivity towards ozone is influenced by the chemical structure of the esters .

Physical and Chemical Properties Analysis

The physical properties of this compound, such as density and viscosity, have been measured in binary mixtures with ethanol at various temperatures. These measurements help in understanding the compound's behavior in solutions and can be used to calculate excess molar volume and viscosity deviation10. The chemical properties, such as the formation of organosulfates from the oxidation of related compounds like cis-3-hexen-1-ol, have also been characterized, showing the potential for secondary organic aerosol formation in the atmosphere .

Relevant Case Studies

One relevant case study involves the characterization of the effect of cis-3-hexen-1-ol on green tea aroma, which is closely related to this compound due to its role in green aroma. The study identified 12 green components and confirmed cis-3-hexen-1-ol as the most influential component, which could imply similar significance for this compound in green tea aroma . Another case study is the chemical characterization of organosulfates formed from the oxidation of cis-3-hexen-1-ol, which provides insights into the atmospheric chemistry of this compound and its potential environmental impact .

Scientific Research Applications

Atmospheric Interactions and Environmental Impact

Cis-3-hexenyl formate is a green leaf volatile (GLV) extensively released into the atmosphere by plants, particularly under mechanical stress. Research has focused on understanding its atmospheric fate due to its environmental implications. The kinetics and mechanisms of its reactions with ozone have been studied, revealing that the reactivity towards ozone significantly depends on the chemical structure, such as the nature of the substituent and the relative positions of the double bond and substituent. This knowledge is crucial for environmental assessments and modeling simulations of the compound's atmospheric degradation, highlighting its importance in the study of air quality and plant-environment interactions (Qilei Zhang et al., 2018).

Physical Properties and Applications

The physical properties of this compound, such as density and viscosity, have been measured in binary mixtures with ethanol at various temperatures. These properties are essential for applications in flavor and fragrance industries where solubility, miscibility, and stability in different solvents and conditions are critical for product formulation. Understanding the excess molar volume and viscosity deviation of these systems helps in the design and optimization of fragrances and flavors, especially in food and cosmetic products (H. Djojoputro & S. Ismadji, 2005).

Chemical Synthesis and Catalysis

Research on the selective dehydrogenation of unsaturated alcohols has demonstrated the potential of this compound in the synthesis of valuable chemicals. The study of its dehydrogenation to cis-3-hexenal and hexanal, using a palladium membrane reactor, showcases the compound's role in producing intermediates for fragrances and flavors. The research not only advances the understanding of catalytic reactions but also opens up possibilities for the efficient and selective synthesis of important industrial chemicals (Takafumi Sato et al., 2007).

Safety and Hazards

Cis-3-Hexenyl formate is classified as a flammable liquid and vapor. It can cause skin irritation and serious eye irritation. Safety measures include avoiding breathing vapors, mist, or gas, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

cis-3-Hexenyl formate is a flavor and fragrance ester . It is primarily used for its green notes in the food and fragrance industry . .

Mode of Action

The mode of action of this compound is largely attributed to its organoleptic properties. It imparts a green, vegetable-like flavor and fragrance to various products . The compound interacts with olfactory receptors in the nose, leading to the perception of its characteristic aroma.

Result of Action

The primary result of the action of this compound is the perception of its characteristic green, vegetable-like aroma . This is achieved through its interaction with olfactory receptors in the nose.

Q & A

Q1: What are the key physicochemical properties of cis-3-Hexenyl formate?

A1: this compound is a fragrance and flavor ester. Research has focused on characterizing its physicochemical properties, particularly its density and viscosity at various temperatures [, ].

Q2: How does the molecular structure of this compound influence its reactivity with ozone?

A2: The presence of the double bond in this compound makes it susceptible to attack by atmospheric oxidants like ozone. Studies show that the rate constant for the reaction of this compound with ozone is influenced by the position of the double bond relative to the formate group []. Theoretical calculations using density functional theory (DFT) support these experimental findings and provide insights into the reaction mechanism [].

Q3: How does the structure of this compound compare to other similar esters, and how does this affect their reactivity with ozone?

A3: Studies have investigated the reaction kinetics of ozone with a series of cis-3-hexenyl esters, including this compound, cis-3-hexenyl acetate, cis-3-hexenyl propionate, and cis-3-hexenyl butyrate []. The research demonstrates that the reactivity towards ozone is dependent on the nature and position of the substituent on the ester group, highlighting the role of structure-activity relationships in atmospheric chemistry [].

Q4: Are there any specific correlations developed to predict the density and viscosity of this compound at different temperatures?

A4: Yes, experimental data on the density and viscosity of this compound, measured across a temperature range of 293.15 K to 343.15 K, has been used to develop temperature-dependence equations []. These equations can be used to predict the density and viscosity of the compound at various temperatures relevant to its applications.

Q5: What is the significance of studying the binary mixtures of this compound with ethanol?

A5: Researchers have investigated the density and viscosity of binary mixtures of this compound with ethanol at different temperatures []. This is important for understanding the behavior of this compound in solution, which is relevant for its potential use in various formulations and applications. Excess molar volume and viscosity deviation were calculated and fitted to the Redlich−Kister-type polynomial equation, providing a model for predicting the properties of these mixtures [].